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Compound of Interest

Compound Name: BM-212

Cat. No.: B1667142

For Immediate Reference: BM-212 is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects. Under no circumstances should this compound be
disposed of via standard laboratory drains or as regular solid waste.

This document provides essential safety and logistical information for the proper disposal of
BM-212 (CAS No. 146204-42-4), an antimycobacterial compound. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to prevent environmental
contamination. This guide is intended for researchers, scientists, and drug development
professionals who may handle this substance.

Hazard Identification and Key Data

BM-212 is a pyrrole derivative investigated for its potent antimycobacterial properties. The
primary hazards associated with this compound are its acute oral toxicity and its significant,
long-lasting toxicity to aquatic ecosystems.
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Identifier Value

1-[[1,5-bis(4-chlorophenyl)-2-methyl-1H-pyrrol-
3-yllmethyl]-4-methylpiperazine

Chemical Name

CAS Number 146204-42-4

Molecular Formula C23H25CI2N3

H302: Harmful if swallowedH410: Very toxic to
GHS Hazard Statements o ] ]
aquatic life with long lasting effects

Personal Protective Equipment (PPE) Before
Disposal

Before beginning any disposal-related activities, all personnel must be equipped with the
following standard laboratory PPE to minimize exposure risks:

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use safety glasses with side-shields or chemical goggles.
» Skin and Body Protection: A standard laboratory coat is required.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of BM-212 is to treat it as hazardous chemical waste. The
following step-by-step protocol must be followed:

Step 1: Segregation and Waste Collection

e Do not mix BM-212 waste with other chemical waste streams unless compatibility has been
confirmed by a qualified safety officer.

 All materials contaminated with BM-212, including unused product, solutions, contaminated
labware (e.g., pipette tips, vials), and spill cleanup materials, must be collected in a
dedicated, clearly labeled hazardous waste container.
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Step 2: Container Selection and Labeling

e Use arobust, leak-proof container made of a material compatible with BM-212. A high-
density polyethylene (HDPE) container is a suitable choice.

e The container must be securely sealed.

o Label the container clearly with the words "Hazardous Waste," the full chemical name "BM-
212" the CAS number "146204-42-4," and the relevant hazard pictograms (e.g., skull and
crossbones for acute toxicity, dead tree and fish for environmental hazard).

Step 3: Storage of Waste

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

e This area should be away from general laboratory traffic and incompatible materials.

o Follow all institutional and local regulations regarding the temporary storage of hazardous
waste.

Step 4: Final Disposal

» The final disposal of the BM-212 waste container must be handled by a licensed and
approved hazardous waste disposal company.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

e Provide the EHS office with a copy of the Safety Data Sheet (SDS) for BM-212.[1]

e The precautionary statement P501, "Dispose of contents/ container to an approved waste
disposal plant,” underscores the necessity of professional disposal.[1]

Step 5: Spill Management

 In the event of a spill, avoid creating dust from the solid material.
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e If a spill occurs, collect the spillage to prevent it from entering drains or waterways, as per
precautionary statement P391.[1]

e Absorb liquid spills with an inert, non-combustible absorbent material (e.g., vermiculite,
sand).

o Carefully sweep up solid spills and place all cleanup materials into the designated hazardous
waste container.

» Wash the spill area thoroughly with soap and water after the bulk of the material has been
removed.

Experimental Workflow & Disposal Decision
Pathway

The following diagram illustrates the logical workflow for the proper handling and disposal of
BM-212 in a laboratory setting.
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Caption: Decision workflow for the safe disposal of BM-212.
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This guide provides a framework for the safe handling and disposal of BM-212. Always consult
your institution's specific safety protocols and the most current Safety Data Sheet before
handling any chemical. By following these procedures, you contribute to a safer laboratory
environment and protect the ecosystem from the harmful effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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